Cas no 892390-53-3 (2-cyclobutylbenzoic acid)

• Product Name: 2-cyclobutylbenzoic acid
• CAS No: 892390-53-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 4664122
• PubChem ID: 57878677
• Update Time: 2025-08-05

2-cyclobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutylbenzoic acid
• Benzoic acid, 2-cyclobutyl-

• Inchi： 1S/C11H12O2/c12-11(13)10-7-2-1-6-9(10)8-4-3-5-8/h1-2,6-8H,3-5H2,(H,12,13)
• InChI Key： KJBFRTUCPOBDQV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1CCC1

Computed Properties

• Exact Mass: 176.084
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids